Cas no 52978-82-2 (1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE)

1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE structure
52978-82-2 structure
Product Name:1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE
CAS No:52978-82-2
MF:C10H12ClNO5
MW:261.658982276917
CID:2102634
Update Time:2023-11-19

1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE Chemical and Physical Properties

Names and Identifiers

    • 1-(CHLOROMETHYL)-3,4,5-TRIMETHOXY-2-NITRO-BENZENE
    • Benzene, 1-(chloromethyl)-3,4,5-trimethoxy-2-nitro-
    • CID 91971239
    • MDL: MFCD23098716
    • Inchi: 1S/C10H12ClNO5/c1-15-7-4-6(5-11)8(12(13)14)10(17-3)9(7)16-2/h4H,5H2,1-3H3
    • InChI Key: FCGDHABSGJCRNF-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C(=C(C=1[N+](=O)[O-])OC)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 260
  • Topological Polar Surface Area: 73.5

Experimental Properties

  • Density: 1.301±0.06 g/cm3(Predicted)
  • Melting Point: 42-43 °C(Solv: heptane (142-82-5))
  • Boiling Point: 397.9±37.0 °C(Predicted)

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